Cas no 939-71-9 (1,3-Benzodioxole-2-carboxamide)
939-71-9 structure
Product Name:1,3-Benzodioxole-2-carboxamide
CAS No:939-71-9
MF:C8H7NO3
MW:165.146082162857
CID:1982516
PubChem ID:57485163
Update Time:2025-04-21
1,3-Benzodioxole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-2-carboxamide
- 2H-1,3-benzodioxole-2-carboxamide
- Benzo[1,3]dioxole-2-carboxylic acid amide
- HS-3108
- FWSOIIAHHDLMOX-UHFFFAOYSA-N
- SCHEMBL442707
- DTXSID001311872
- 939-71-9
- Benzodioxole-2-carboxamide
-
- Inchi: 1S/C8H7NO3/c9-7(10)8-11-5-3-1-2-4-6(5)12-8/h1-4,8H,(H2,9,10)
- InChI Key: FWSOIIAHHDLMOX-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OC1C(N)=O
Computed Properties
- Exact Mass: 165.042593085Da
- Monoisotopic Mass: 165.042593085Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.6Ų
1,3-Benzodioxole-2-carboxamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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